Cas no 941986-82-9 (N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 941986-82-9
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6144292
• PubChem ID: 16906164
• Update Time: 2025-07-04

N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• N-cyclopentyl-2-[7-(4-methoxyphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• N-cyclopentyl-2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• 941986-82-9
• N-cyclopentyl-2-[7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• AKOS024642332
• F2347-0371

• Inchi： 1S/C20H22N4O3S/c1-12-21-18-19(28-12)17(13-7-9-15(27-2)10-8-13)23-24(20(18)26)11-16(25)22-14-5-3-4-6-14/h7-10,14H,3-6,11H2,1-2H3,(H,22,25)
• InChI Key： VEIQTBQSDWPRQA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C(C1C=CC(=CC=1)OC)=NN(C2=O)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Additional information on N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Introduction to N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide (CAS No. 941986-82-9)

N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941986-82-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a combination of cyclopentyl, methoxyphenyl, and thiazolo[4,5-d]pyridazine moieties, makes it a subject of intense study for its potential therapeutic applications.

The< strong>N-cyclopentyl group in the molecular framework contributes to the compound's solubility and stability, which are critical factors in drug formulation and delivery. Additionally, the presence of the< strong>4-methoxyphenyl moiety enhances its interaction with biological targets, making it a valuable candidate for further investigation. The< strong>thiazolo[4,5-d]pyridazine core is particularly noteworthy due to its ability to modulate various enzymatic pathways and cellular processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide has emerged as a compound of interest in this context. Its unique structural features suggest that it may possess the ability to interact with multiple biological targets simultaneously, potentially leading to synergistic effects in drug therapy.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, and inhibiting key inflammatory mediators has been shown to ameliorate symptoms and improve patient outcomes. Preclinical studies have indicated that derivatives of thiazolo[4,5-d]pyridazine can effectively interfere with inflammatory cascades by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The< strong>N-cyclopentyl and< strong>4-methoxyphenyl groups may further enhance these effects by improving binding affinity and metabolic stability.

The compound's potential application in oncology is another area of significant interest. Cancer cells often exhibit altered signaling pathways that contribute to their proliferation and survival. By targeting these pathways with small molecules like N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide, researchers aim to develop treatments that selectively inhibit tumor growth while minimizing side effects. Preliminary data suggest that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress response pathways.

In addition to its anti-inflammatory and anticancer properties, N-cyclopentyl-2-7-(4-methoxyphenyl)-2-methyl-4-o oxo - 4 H , 5 H - 1 , 3 thiazolo [ 4 , 5 - d ] py rid azin - 5 - y lacet amide has shown promise in preclinical models of neurodegenerative diseases. These conditions are characterized by the accumulation of toxic protein aggregates and oxidative stress, which can lead to neuronal dysfunction and death. The compound's ability to cross the blood-brain barrier and interact with central nervous system targets makes it a promising candidate for treating disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action in this context.

The synthesis of N-cyclopentyl - 2 - 7 - ( 4 - meth oxy phen yl ) - 2 - methyl - 4 - oxo - 4 H , 5 H - 1 , 3 thiazolo [ 4 , 5 - d ] py rid azin - 5 - y lacet amide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been instrumental in constructing the complex heterocyclic core efficiently.

The pharmacokinetic properties of this compound are also under investigation to ensure effective delivery to target tissues. Factors such as bioavailability, metabolic stability, and excretion routes play a crucial role in determining its clinical efficacy. In vitro studies have been conducted to assess how N-cyclopentyl - 2 - 7 - ( 4 - meth oxy phen yl ) - 2 - methyl - 4 - oxo - 4 H , 5 H - 1 , thiazolo [ d ] py rid azin y lacet amide interacts with human liver microsomes and other metabolic enzymes. These studies provide valuable insights into potential drug-drug interactions and degradation pathways.

Ethical considerations are paramount when developing new therapeutic agents for human use. Rigorous safety testing is conducted throughout the drug development process to identify any potential adverse effects before clinical trials begin. Animal models are used to evaluate acute toxicity profiles, while longer-term studies assess chronic exposure risks. By adhering to strict regulatory guidelines set forth by agencies such as the FDA and EMA ensures that patients receive safe an effective treatments.

The future direction s o f research on N-cyclopentyl o x o pyridazin amide include exploring novel derivatives with enhanced pharmacological properties . By modifying specific functional groups within t he molecule researchers hope t o improve target specificity reduce side effects an d expand therapeutic applications . Collaborative efforts between academic institutions pharmaceutical companies an d biotechnology firms will be essential t o accelerate these discovery efforts an d bring new treatments t o patients who need them most . p >